methyl 2-({[1,4'-bipiperidine]-1'-carbothioyl}amino)benzoate

• IUPAC Name: methyl 2-[(4-piperidin-1-ylpiperidine-1-carbothioyl)amino]benzoate
• InChI: InChI=1S/C19H27N3O2S/c1-24-18(23)16-7-3-4-8-17(16)20-19(25)22-13-9-15(10-14-22)21-11-5-2-6-12-21/h3-4,7-8,15H,2,5-6,9-14H2,1H3,(H,20,25)
• InChI Key: ZYXFXZKHMBWSDT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=S)N2CCC(CC2)N3CCCCC3
• Molecular Formula: C19H27N3O2S
• Molecular Weight: 361.5 g/mol

Description

Methyl benzoate is an organic compound that is an ester derived from benzoic acid and methanol. It is a colorless liquid that is poorly soluble in water but miscible with organic solvents. It has a pleasant smell and is used in perfumery.

Synthesis Analysis

Methyl benzoate can be synthesized by the condensation of methanol and benzoic acid, in the presence of a strong acid. This reaction is known as Fischer esterification.

Molecular Structure Analysis

The molecular structure of methyl benzoate consists of a benzene ring attached to a carbonyl group (C=O) and a methoxy group (O-CH3).

Chemical Reactions Analysis

Methyl benzoate can undergo various reactions. Electrophiles can attack the ring, as illustrated by acid-catalyzed nitration with nitric acid to give methyl 3-nitrobenzoate. Nucleophiles can attack the carbonyl center, as illustrated by hydrolysis with the addition of aqueous NaOH to give methanol and sodium benzoate.

Physical And Chemical Properties Analysis

Methyl benzoate is a colorless liquid at room temperature. It has a boiling point of around 198-199°C, and a density of approximately 1.08 g/cm3 at 25°C.

Mechanism of Action

Target of Action

Related compounds such as benzyl benzoate have been shown to target parasites such as the miteSarcoptes scabiei, which causes scabies . It’s also worth noting that benzoate metabolism in the human gut microbiome has been studied, indicating a potential interaction with gut microbes .

Mode of Action

Related compounds like benzyl benzoate exert toxic effects on the nervous system of parasites, resulting in their death

Biochemical Pathways

Benzoate metabolism in the human gut microbiome has been mapped onto the aerobic and anaerobic pathways of benzoate catabolism . The compound could potentially affect similar pathways.

Pharmacokinetics

Related compounds like benzyl benzoate are known to be lethal to parasites and are used in the treatment of scabies . The compound’s bioavailability would depend on these ADME properties.

Result of Action

Related compounds like benzyl benzoate are known to cause the death of parasites like the miteSarcoptes scabiei . The compound could potentially have similar effects.

Safety and Hazards

Methyl benzoate is combustible and harmful if swallowed. It is advised to avoid ingestion and inhalation, and to avoid contact with skin and eyes. It should be stored in a well-ventilated place and kept away from open flames, hot surfaces, and sources of ignition.

Future Directions

While specific future directions for “methyl 2-({[1,4’-bipiperidine]-1’-carbothioyl}amino)benzoate” are not available, research in the field of organic chemistry continues to explore new synthesis methods, applications, and potential uses for similar compounds.